Cas no 31891-08-4 (Isopropyl 2-aminothiophene-3-carboxylate)

Isopropyl 2-aminothiophene-3-carboxylate structure

31891-08-4 structure

Product Name:Isopropyl 2-aminothiophene-3-carboxylate

CAS No:31891-08-4

Molecular Formula:C₈H₁₁NO₂S

Molecular Weight:185.24344

MDL:MFCD03422703

CID:1070694

PubChem ID:4512126

Isopropyl 2-aminothiophene-3-carboxylate Properties

Names and Identifiers

- Isopropyl 2-aminothiophene-3-carboxylate
- AC1NCID4
- ALBB-002019
- BBL016877
- CTK6B0564
- MolPort-000-887-083
- SBB030262
- STK436412
- SureCN7799474
- MFCD03422703
- isopropyl2-aminothiophene-3-carboxylate
- CS-0316191
- SCHEMBL7799474
- DTXSID20403837
- isopropyl 2-aminothiophene-3-carboxylate(SALTDATA: FREE)
- AKOS000305089
- propan-2-yl 2-aminothiophene-3-carboxylate
- VS-05650
- 31891-08-4
- MDL： MFCD03422703
- InChIKey： XDZGFDGFDORWCN-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H11NO2S/c1-5(2)11-8(10)6-3-4-12-7(6)9/h3-5H,9H2,1-2H3
- SMILES： CC(C)OC(=O)C1=C(N)SC=C1

Computed Properties

Exact Mass: 185.05104977g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 185.05104977g/mol
Heavy Atom Count: 12
Complexity: 172
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Topological Polar Surface Area: 80.6Å²

Isopropyl 2-aminothiophene-3-carboxylate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00C96K-1g	Isopropyl 2-aminothiophene-3-carboxylate	31891-08-4	95%	1g	$214.00	2025-02-26
A2B Chem LLC	AF70972-1g	Isopropyl 2-aminothiophene-3-carboxylate	31891-08-4	95%	1g	$214.00	2024-04-20
abcr	AB267464-1 g	Isopropyl 2-aminothiophene-3-carboxylate	31891-08-4		1g	€367.20	2023-04-26
Ambeed	A406921-1g	Isopropyl 2-aminothiophene-3-carboxylate	31891-08-4	95+%	1g	$252.0
Chemenu	CM113862-1g	isopropyl 2-aminothiophene-3-carboxylate	31891-08-4	95%	1g	$240	2021-08-06
eNovation Chemicals LLC	Y1253085-1g	isopropyl 2-aminothiophene-3-carboxylate	31891-08-4	95%	1g	$320	2024-06-06
Matrix Scientific	029255-500mg	Isopropyl 2-aminothiophene-3-carboxylate	31891-08-4		500mg	$220.00	2023-09-06
TRC	I822455-50mg	isopropyl 2-aminothiophene-3-carboxylate	31891-08-4		50mg	$ 70.00	2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1386861-250mg	Isopropyl 2-aminothiophene-3-carboxylate	31891-08-4	95+%	250mg	￥1728.00	2024-08-02
SHENG KE LU SI SHENG WU JI SHU	sc-328001-500 mg	Isopropyl 2-aminothiophene-3-carboxylate,	31891-08-4		500MG	￥2,031.00	2023-07-11

Isopropyl 2-aminothiophene-3-carboxylate Related Literature

1. Front cover

J. Mater. Chem., 2009,19, 1-1
2. [(Flu)-(CH2)2-(NHC)-CH2-(NHC)-(CH2)2-(Flu)]2−: an ‘all-organic’ hybrid and flexible ligand that enwraps a Ca2+ pseudo-tetrahedrally†

Sudip Baguli,Shovan Das,Mahua Chakraborty,Santu Goswami,Ayan Datta,Debabrata Mukherjee Chem. Commun., 2022,58, 12188-12191
3. A thermoresponsive fluorescent rotor based on a hinged naphthalimide for a viscometer and a viscosity-related thermometer†

Tengkun Xia,Linlin Wang,Yi Qu,Yichuan Rui,Jian Cao,Yue Hu,Ji Yang,Jianwei Wu,Jingli Xu J. Mater. Chem. C, 2016,4, 5696-5701
4. An asynchronous-alternating merging-zone flow-injection gold nanoparticles probe method for determination of anti-diabetic pioglitazone hydrochloride medicine†

Guo-Qi Zhang,Yong-Sheng Li,Xiu-Feng Gao New J. Chem., 2018,42, 4337-4343
5. Microcystin-LR and chemically degraded microcystin-LR electrochemical oxidation

Paulina V. F. Santos,Victor C. Diculescu,Francisco M. P. Peixoto,Mário C. U. Araújo,Auro A. Tanaka,Ana Maria Oliveira-Brett Analyst, 2012,137, 1904-1912
6. Fast and easy conversion of ortho amidoaryldiselenides into the corresponding ebselen-like derivatives driven by theoretical investigations†

Vanessa Nascimento,Pâmella Silva Cordeiro,Massimiliano Arca,Francesca Marini,Luca Sancineto,Antonio Luiz Braga,Vito Lippolis,Michio Iwaoka,Claudio Santi New J. Chem., 2020,44, 9444-9451
7. Bioavailability of orally administered water-dispersible hesperetin and its effect on peripheral vasodilatation in human subjects: implication of endothelial functions of plasma conjugated metabolites†

Hiroko Takumi,Hiroyasu Nakamura,Terumi Simizu,Ryoko Harada,Takashi Kometani,Tomonori Nadamoto,Rie Mukai,Kaeko Murota,Yoshichika Kawai,Junji Terao Food Funct., 2012,3, 389-398
8. Photophysical properties of di-Schiff bases: evaluating the synergistic effect of non-covalent interactions and alkyl spacers in enhanced emissions of solids†

Moyna Das,Fayaz Baig,Madhushree Sarkar RSC Adv., 2016,6, 57780-57792
9. Ternary non-fullerene polymer solar cells with an efficiency of 11.6% by simultaneously optimizing photon harvesting and phase separation†

Jianxiao Wang,Qiaoshi An,Miao Zhang,Xiaoling Ma,Zhenghao Hu,Jian Zhang,Fujun Zhang J. Mater. Chem. A, 2018,6, 11751-11758
10. Thermodynamics and statistics of zeolitic solid solutions

Trans. Faraday Soc., 1944,40, 374-384

31891-08-4 (Isopropyl 2-aminothiophene-3-carboxylate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:31891-08-4)Isopropyl 2-aminothiophene-3-carboxylate

Purity:99%

Quantity:1g

Price($):227.0